Simvastatin Hydroxy Acid Methyl Ester
Simvastatin Hydroxy Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
145576-26-7
VCID:
VC0130758
InChI:
InChI=1S/C26H42O6/c1-7-26(4,5)25(30)32-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19(27)14-20(28)15-23(29)31-6/h8-9,12,16-17,19-22,24,27-28H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20+,21-,22-,24-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC)O)O)C
Molecular Formula:
C26H42O6
Molecular Weight:
450.6 g/mol
Simvastatin Hydroxy Acid Methyl Ester
CAS No.: 145576-26-7
Reference Standards
VCID: VC0130758
Molecular Formula: C26H42O6
Molecular Weight: 450.6 g/mol
| CAS No. | 145576-26-7 |
|---|---|
| Product Name | Simvastatin Hydroxy Acid Methyl Ester |
| Molecular Formula | C26H42O6 |
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | methyl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C26H42O6/c1-7-26(4,5)25(30)32-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19(27)14-20(28)15-23(29)31-6/h8-9,12,16-17,19-22,24,27-28H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20+,21-,22-,24-/m0/s1 |
| Standard InChIKey | ANVXHKJGHXLLPK-RVTXAWHXSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@H](C[C@H](CC(=O)OC)O)O)C |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC)O)O)C |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC)O)O)C |
| Synonyms | (βR,δR,1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro_x000B_-β,δ-dihydroxy-2,6-dimethyl-1-naphthaleneheptanoic Acid Methyl Ester; |
| PubChem Compound | 11048644 |
| Last Modified | Nov 11 2021 |
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